Cas no 1805-86-3 (Metaphanine)

Metaphanine structure
Metaphanine structure
Product name:Metaphanine
CAS No:1805-86-3
MF:C19H23NO5
MW:345.389625787735
CID:222939
PubChem ID:12312776

Metaphanine Chemical and Physical Properties

Names and Identifiers

    • Hasubanan-7-one,8,10-epoxy-8-hydroxy-3,4-dimethoxy-17-methyl-, (8b,10b)- (9CI)
    • (8b,10b)-<wbr>
    • Metaphanine
    • 0GES8NR11A
    • Metaphanine [MI]
    • Q27236754
    • 1805-86-3
    • UNII-0GES8NR11A
    • (1R,8S,10S,11R)-11-hydroxy-3,4-dimethoxy-17-methyl-18-oxa-17-azapentacyclo[8.4.3.18,11.01,10.02,7]octadeca-2(7),3,5-trien-12-one
    • CHEMBL1187163
    • Hasubanan-7-one, 8,10-epoxy-8-hydroxy-3,4-dimethoxy-17-methyl-, (8.beta.,10.beta.)-
    • Hasubanan-7-one, 8,10-epoxy-8-hydroxy-3,4-dimethoxy-17-methyl-, (8beta,10beta)-
    • Inchi: 1S/C19H23NO5/c1-20-9-8-17-7-6-14(21)19(22)18(17,20)10-13(25-19)11-4-5-12(23-2)16(24-3)15(11)17/h4-5,13,22H,6-10H2,1-3H3/t13-,17+,18-,19-/m0/s1
    • InChI Key: VGXWMITWMBIILG-PZGXJPJSSA-N
    • SMILES: O1[C@@H]2C3C=CC(=C(C=3[C@]34CCC([C@]1([C@@]3(C2)N(C)CC4)O)=O)OC)OC

Computed Properties

  • Exact Mass: 345.15762283g/mol
  • Monoisotopic Mass: 345.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.39
  • Melting Point: 232°; mp 205-206° for the dl-form (Ibuka)
  • Boiling Point: 550.6°C at 760 mmHg
  • Flash Point: 286.8°C
  • Refractive Index: 1.643
  • pka: 6.03(at 25℃)

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